Cas no 2137530-37-9 (2-{(benzyloxy)carbonylamino}-3-(3-cyclopropyl-1H-1,2,4-triazol-1-yl)propanoic acid)

• Product Name: 2-{(benzyloxy)carbonylamino}-3-(3-cyclopropyl-1H-1,2,4-triazol-1-yl)propanoic acid
• CAS No: 2137530-37-9
• MF: C₁₆H₁₈N₄O₄
• MW: 330.338523387909
• CID: 6587450
• PubChem ID: 165495964
• Update Time: 2025-07-18

2-{(benzyloxy)carbonylamino}-3-(3-cyclopropyl-1H-1,2,4-triazol-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{(benzyloxy)carbonylamino}-3-(3-cyclopropyl-1H-1,2,4-triazol-1-yl)propanoic acid
• 2-{[(benzyloxy)carbonyl]amino}-3-(3-cyclopropyl-1H-1,2,4-triazol-1-yl)propanoic acid
• EN300-1141135
• 2137530-37-9

• Inchi： 1S/C16H18N4O4/c21-15(22)13(8-20-10-17-14(19-20)12-6-7-12)18-16(23)24-9-11-4-2-1-3-5-11/h1-5,10,12-13H,6-9H2,(H,18,23)(H,21,22)
• InChI Key： UBDMCMUNBJSWMV-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(NC(C(=O)O)CN1C=NC(C2CC2)=N1)=O

Computed Properties

• Exact Mass: 330.13280507g/mol
• Monoisotopic Mass: 330.13280507g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 106Ų

Additional information on 2-{(benzyloxy)carbonylamino}-3-(3-cyclopropyl-1H-1,2,4-triazol-1-yl)propanoic acid

Introduction to 2-{(benzyloxy)carbonylamino}-3-(3-cyclopropyl-1H-1,2,4-triazol-1-yl)propanoic acid (CAS No. 2137530-37-9)

2-{(benzyloxy)carbonylamino}-3-(3-cyclopropyl-1H-1,2,4-triazol-1-yl)propanoic acid, identified by its CAS number 2137530-37-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a benzyloxycarbonyl (Boc) protecting group, an amino acid derivative moiety, and a cyclopropyl-substituted 1H-1,2,4-triazole ring. The unique combination of these structural elements imparts distinct chemical and biological properties, making it a valuable candidate for further exploration in medicinal chemistry.

The benzyloxy)carbonylamino}- group is a well-established protecting group in peptide synthesis, where it safeguards the amino group during various chemical reactions. This functionality is particularly useful in the context of drug development, where controlled modification of amino groups is often required to optimize pharmacokinetic and pharmacodynamic properties. The presence of this group in 2-{(benzyloxy)carbonylamino}-3-(3-cyclopropyl-1H-1,2,4-triazol-1-yl)propanoic acid suggests that it may be employed in the synthesis of peptide-based therapeutics or as an intermediate in the production of more complex molecules.

The core structure of the compound features a propanoic acid moiety, which serves as a backbone for further functionalization. The incorporation of a 3-cyclopropyl-1H-1,2,4-triazol-1-yl substituent adds an additional layer of complexity and potential biological activity. Triazoles are known for their broad spectrum of biological activities, including antimicrobial, antiviral, and anti-inflammatory properties. The cyclopropyl group further enhances the molecular complexity and can influence both the physical properties and biological interactions of the compound.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. The 1H-1,2,4-triazole ring in this compound is particularly noteworthy due to its ability to modulate enzyme activity and interact with biological targets. Studies have shown that triazole derivatives exhibit promising effects in various disease models, including cancer and infectious diseases. The cyclopropyl substitution further enhances the binding affinity and selectivity of these compounds toward their target proteins.

The synthesis of 2-{(benzyloxy)carbonylamino}-3-(3-cyclopropyl-1H-1,2,4-triazol-1-yl)propanoic acid involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. The introduction of the Boc protecting group necessitates careful handling to prevent unwanted side reactions. Additionally, the incorporation of the cyclopropyl-substituted triazole ring requires specialized synthetic methodologies to achieve optimal regioselectivity.

In the realm of medicinal chemistry, this compound represents a fascinating example of how structural modifications can lead to novel bioactive molecules. The combination of protective groups, functionalized side chains, and heterocyclic moieties provides a rich scaffold for further derivatization and optimization. Researchers are exploring various derivatives of this compound to evaluate their potential as lead candidates for drug development.

One particularly intriguing aspect of 2-{(benzyloxy)carbonylamino}-3-(3-cyclopropyl-1H-1,2,4-triazol-1-yl)propanoic acid is its potential application in modulating enzyme activity. Enzymes play critical roles in numerous biological pathways, and their inhibition or activation can lead to therapeutic effects. The triazole ring and cyclopropyl substituent are well-positioned to interact with enzymatic active sites, making this compound a promising candidate for enzyme inhibition studies.

Moreover, the benzyloxycarbonyl group provides a convenient handle for further chemical modifications once the compound has been incorporated into a larger molecule or when used as an intermediate in synthesis. This versatility makes it an attractive building block for medicinal chemists seeking to develop new drugs with improved efficacy and reduced side effects.

Recent studies have also explored the use of computational methods to predict the biological activity of compounds like 2-{(benzyloxy)carbonylamino}-3-(3-cyclopropyl-1H-1,2,4-triazol-1-yl)propanoic acid before experimental validation. These methods leverage machine learning algorithms trained on large datasets of known bioactive molecules to predict potential targets and mechanisms of action. Such computational approaches can significantly accelerate the drug discovery process by identifying promising candidates early in the development pipeline.

The structural features of this compound also make it suitable for investigating novel synthetic pathways and methodologies. Researchers are continuously seeking innovative ways to streamline synthetic processes while maintaining high yields and purity standards. The complex architecture of 2-{(benzyloxy)carbonylamino}-3-(3-cyclopropyl-1H-1,2,4-triazol-1-y}propanoic acid) presents an opportunity to develop new synthetic strategies that could be applied broadly across other complex molecules.

In conclusion, 2-{(benzyloxy)carbonylamino}-3-(3-cyc}opropyl-H-l ,24-triazol-l -y} propanoic aci d (CAS No . 21375 30 -37 -9 ) is a multifaceted compound with significant potential i n pharmaceutical research . Its unique structural features , including th e Boc protecting gro up , propanoic aci d backbo nd , cyc}oprop yl-substituted triaz ol ring , an d versatile functionalitie s , make i t an i nteresting candidate f or furthe r exploration . As researc h contin ues t o uncover new applications f or thi s compoun d , i t holds promise f or contributi ng t o th e developm ent o f novel therapeutic agents . p >